Cas no 2248320-57-0 (Tert-butyl 3-amino-3-(2-methylphenyl)propanoate)

• Product Name: Tert-butyl 3-amino-3-(2-methylphenyl)propanoate
• CAS No: 2248320-57-0
• MF: C₁₄H₂₁NO₂
• MW: 235.32204413414
• CID: 6098136
• PubChem ID: 137937692
• Update Time: 2025-10-21

Tert-butyl 3-amino-3-(2-methylphenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 3-amino-3-(2-methylphenyl)propanoate
• EN300-6509080
• 2248320-57-0

• Inchi： 1S/C14H21NO2/c1-10-7-5-6-8-11(10)12(15)9-13(16)17-14(2,3)4/h5-8,12H,9,15H2,1-4H3
• InChI Key： WGXYESFVGXKUEH-UHFFFAOYSA-N
• SMILES： O(C(CC(C1C=CC=CC=1C)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 235.157228913g/mol
• Monoisotopic Mass: 235.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 52.3Ų

Additional information on Tert-butyl 3-amino-3-(2-methylphenyl)propanoate

Comprehensive Overview of Tert-butyl 3-amino-3-(2-methylphenyl)propanoate (CAS No. 2248320-57-0)

Tert-butyl 3-amino-3-(2-methylphenyl)propanoate (CAS No. 2248320-57-0) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This ester derivative, featuring a tert-butyl group and an amino functionality, has garnered significant attention due to its potential applications in drug discovery and material science. Researchers often refer to it by its systematic name or the abbreviated form "Tert-butyl amino ester", making it a focal point in synthetic chemistry discussions.

The compound's unique structure, combining a 2-methylphenyl moiety with a propanoate backbone, enables versatile reactivity. Its CAS No. 2248320-57-0 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in supply chains. Recent trends highlight growing interest in its role as a building block for bioactive molecules, aligning with the demand for sustainable and efficient synthetic routes in green chemistry.

In the context of user queries, common searches include "Tert-butyl 3-amino-3-(2-methylphenyl)propanoate synthesis" and "CAS 2248320-57-0 applications," reflecting the need for practical methodologies. The compound’s stability under mild conditions makes it suitable for multistep reactions, a topic frequently explored in academic forums. Additionally, its compatibility with catalysts and ligands is often discussed in optimization studies.

From an industrial perspective, Tert-butyl 3-amino-3-(2-methylphenyl)propanoate is valued for its scalability. Manufacturers emphasize its use in intermediate production, particularly for APIs (Active Pharmaceutical Ingredients). Environmental considerations also drive innovation, with researchers investigating solvent-free or low-waste processes involving this compound. Such advancements address the rising popularity of circular economy principles in chemical manufacturing.

Analytical techniques like HPLC and NMR are essential for characterizing CAS No. 2248320-57-0, ensuring purity and consistency. Quality control protocols often reference these methods, catering to laboratories requiring high-precision standards. Furthermore, the compound’s storage stability and handling guidelines are frequently queried, underscoring the importance of safety data sheets (SDS) in operational workflows.

Emerging applications of Tert-butyl 3-amino-3-(2-methylphenyl)propanoate extend to peptide modification and polymer chemistry, areas gaining traction in bioconjugation and smart materials. Its adaptability to click chemistry reactions positions it as a candidate for cutting-edge research, resonating with trends in nanotechnology and targeted drug delivery systems.

In summary, Tert-butyl 3-amino-3-(2-methylphenyl)propanoate (CAS No. 2248320-57-0) exemplifies innovation in modern chemistry. Its multifaceted roles—from pharmaceutical intermediates to material science—highlight its relevance across disciplines. As sustainability and efficiency dominate industry discourse, this compound’s utility is poised to expand, answering the evolving needs of researchers and enterprises alike.